1-((3-Methylisoxazol-5-yl)methyl)piperidine-4-carbonitrile
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Overview
Description
1-((3-Methylisoxazol-5-yl)methyl)piperidine-4-carbonitrile is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.261. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Labeling Techniques
Synthesis of Carbon-14-labeled Compounds : A study detailed the synthesis of 14C-labeled 3-(1-hydroxy-2-piperidinoethyl)-5-phenylisoxazole citrate, incorporating the carbon-14 label into different positions of the molecule, showcasing a method for labeling compounds that could be useful in tracking metabolic and distribution pathways in scientific research (H. Minato et al., 1974).
Chemical Reactions and Mechanisms
Aminolysis on Saturated Carbon Atoms : Research on the rates of aminolyses of various iodides in acetonitrile provided insights into the reactivity and mechanism, indicating no significant α-effect in these reactions, which could be relevant for understanding reactions involving similar structures (S. Ōae et al., 1969).
Antimicrobial and Pharmacological Evaluation
Novel Thiazolo-Triazolo-Pyridine Derivatives : A study synthesized and evaluated novel derivatives for their antimicrobial activity, highlighting the potential of such compounds in developing new antimicrobials (M. Suresh et al., 2016).
Material Science and Novel Syntheses
Spectroscopy and X-ray Studies : The synthesis and evaluation of new compounds with potential applications in material science were documented, including their spectroscopic and X-ray characterization (F. Al-Omran et al., 2014).
Mechanism of Action
While the specific mechanism of action for “1-((3-Methylisoxazol-5-yl)methyl)piperidine-4-carbonitrile” is not explicitly mentioned in the search results, it is known that isoxazole derivatives exhibit a wide range of biological activities. This suggests that the compound could potentially interact with various biological targets .
Properties
IUPAC Name |
1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-9-6-11(15-13-9)8-14-4-2-10(7-12)3-5-14/h6,10H,2-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IASZRBPVUFSZEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CN2CCC(CC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.